7-bromo-4-(methylsulfonyl)-5-phenyl-4,5-dihydro-1H-benzo[e][1,4]diazepin-2(3H)-one

• IUPAC Name: 7-bromo-4-methylsulfonyl-5-phenyl-3,5-dihydro-1H-1,4-benzodiazepin-2-one
• InChI: InChI=1S/C16H15BrN2O3S/c1-23(21,22)19-10-15(20)18-14-8-7-12(17)9-13(14)16(19)11-5-3-2-4-6-11/h2-9,16H,10H2,1H3,(H,18,20)
• InChI Key: BFDPFFSNOQGXFM-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CC(=O)NC2=C(C1C3=CC=CC=C3)C=C(C=C2)Br
• Molecular Formula: C16H15BrN2O3S
• Molecular Weight: 395.3 g/mol

Description

7-bromo-4-(methylsulfonyl)-5-phenyl-4,5-dihydro-1H-benzo[e][1,4]diazepin-2(3H)-one is a useful research compound. Its molecular formula is C16H15BrN2O3S and its molecular weight is 395.27. The purity is usually 95%.
BenchChem offers high-quality 7-bromo-4-(methylsulfonyl)-5-phenyl-4,5-dihydro-1H-benzo[e][1,4]diazepin-2(3H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-bromo-4-(methylsulfonyl)-5-phenyl-4,5-dihydro-1H-benzo[e][1,4]diazepin-2(3H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Structure Analysis

• Palladacycles Synthesis : This compound is used in synthesizing palladacycles, which are evaluated for their cytotoxic properties and as inhibitors of cathepsin B, an enzyme implicated in cancer-related events (Spencer et al., 2009).
• Structural Studies : The compound is involved in the synthesis and structural analysis of various diazepin-2-ones, aiding in understanding their affinity toward central nervous system and peripheral benzodiazepine receptors (Pavlovsky et al., 2007).
• Synthesis of Dihydro-1H-1,4-Diazepines : It is used in the study of bromination reactions in dihydro-1H-1,4-diazepines, providing insights into the reactivity and substitution patterns of these compounds (Gorringe et al., 1969).

Applications in Medicinal Chemistry

• Development of CCR5 Antagonists : The compound is utilized in the synthesis of CCR5 antagonists, which are significant for their potential therapeutic applications (Ikemoto et al., 2005).
• Study of Anti-Inflammatory Activity : Novel 1,5-benzodiazepine derivatives synthesized from compounds including 7-bromo-4-(methylsulfonyl)-5-phenyl-4,5-dihydro-1H-benzo[e][1,4]diazepin-2(3H)-one have been explored for their anti-inflammatory activities (Kumar & Ishwarbhat, 2016).

Analytical and Physical Chemistry

• Spectroscopic and Quantum Chemical Studies : The compound is studied for its molecular geometry, frontier molecular orbitals, and other physical properties, contributing to a better understanding of its chemical behavior and potential applications (Sylaja et al., 2016).